ethyl N-[({2-[1-(phenylsulfonyl)piperidin-4-yl]ethyl}amino)carbonyl]alaninate

• IUPAC Name: 2-[7-benzyl-2-(4-methylphenyl)-4-oxo-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-3-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C28H32N4O3/c1-20-9-11-22(12-10-20)27-30-25-18-31(17-21-6-3-2-4-7-21)14-13-24(25)28(34)32(27)19-26(33)29-16-23-8-5-15-35-23/h2-4,6-7,9-12,23H,5,8,13-19H2,1H3,(H,29,33)
• InChI Key: BADLJPQMZGHGDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(CCN(C3)CC4=CC=CC=C4)C(=O)N2CC(=O)NCC5CCCO5
• Molecular Formula: C28H32N4O3
• Molecular Weight: 472.6 g/mol

Description

Ethyl N-[({2-[1-(phenylsulfonyl)piperidin-4-yl]ethyl}amino)carbonyl]alaninate is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Crystal Structure and Molecular Packing

The crystal structure of ethyl N-[({2-[1-(phenylsulfonyl)piperidin-4-yl]ethyl}amino)carbonyl]alaninate analogues has been studied to understand its potential as a ubiquitin C-terminal hydrolase-L1 (UCH-L1) potentiator. Different crystal packings observed in these analogues underscore the importance of polymorph risk assessment in the development of pharmaceutical compounds (Mambourg et al., 2021).

Biological Activities and Synthesis

A study on the synthesis, spectral analysis, and anti-bacterial properties of N-substituted derivatives of this compound revealed its biological significance. This research highlights the compound's moderate to high antibacterial activity, showcasing its potential in developing new antimicrobial agents (Khalid et al., 2016).

Applications in Drug Development

The compound's role in drug development, particularly as a GPIIb/IIIa integrin antagonist, illustrates its therapeutic potential. Its development was based on a structure-activity relationship (SAR) study, focusing on the central trisubstituted beta-amino acid unit, and showed promising results in human platelet aggregation inhibitory activity and oral availability (Hayashi et al., 1998).

Mass Spectrometry Analysis

An investigation into the mass spectrometry of growth hormone secretagogues, including derivatives of this compound, has provided insights into the structural characteristics and stability of such compounds, contributing to the understanding of their pharmacokinetic profiles (Qin, 2002).

Cholinesterase Inhibition for Neurodegenerative Diseases

Research into N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives, related to this compound, has shown potential in treating neurodegenerative diseases through cholinesterase inhibition. Molecular docking studies have further confirmed these compounds as effective AChE and BChE inhibitors, highlighting their therapeutic promise (Khalid, Rehman, & Abbasi, 2014).